Cas no 2248356-12-7 (2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde
• CAS No: 2248356-12-7
• MF: C₄HBrClNOS
• MW: 226.4788377285
• CID: 6589271
• PubChem ID: 137937744
• Update Time: 2025-07-02

2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-chloro-1,3-thiazole-4-carbaldehyde
• EN300-6505551
• 2248356-12-7
• 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C4HBrClNOS/c5-4-7-2(1-8)3(6)9-4/h1H
• InChI Key： SBBKJBHLRJIPLG-UHFFFAOYSA-N
• SMILES： BrC1=NC(C=O)=C(S1)Cl

Computed Properties

• Exact Mass: 224.86508g/mol
• Monoisotopic Mass: 224.86508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde

Professional Introduction to 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde (CAS No: 2248356-12-7)

2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde, identified by the CAS number 2248356-12-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of sulfur-containing heterocycles that are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde, including the presence of bromine and chlorine substituents, as well as the aldehyde functional group, make it a versatile intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The significance of 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde lies in its potential to serve as a building block for the development of novel pharmaceutical agents. Thiazole derivatives have been extensively studied due to their involvement in various biological processes and their ability to interact with multiple targets in living organisms. The bromo and chloro substituents on the thiazole ring enhance the electrophilicity of the molecule, making it more reactive in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on thiazole-based compounds due to their demonstrated efficacy against a range of diseases, including infectious diseases, cancer, and inflammatory conditions. For instance, studies have shown that certain thiazole derivatives exhibit potent antimicrobial properties by inhibiting key enzymes essential for bacterial survival. The aldehyde group in 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde provides an additional site for functionalization, allowing chemists to introduce various pharmacophores and optimize the molecule's pharmacokinetic profile.

One of the most compelling aspects of 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes such as kinases and proteases, which are often overexpressed in pathological conditions like cancer. The bromine and chlorine atoms serve as handles for further derivatization, enabling the creation of libraries of compounds that can be screened for their biological activity. This approach has been particularly fruitful in the discovery of small-molecule drugs that modulate signaling pathways critical for disease progression.

The intersection of computational chemistry and experimental synthesis has further enhanced the utility of 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde. Advanced computational methods allow researchers to predict the reactivity and binding properties of this compound with high accuracy. By integrating these predictions with experimental data, scientists can accelerate the drug discovery process and minimize the number of synthetic trials required. This synergy between computational modeling and wet chemistry has been instrumental in optimizing lead compounds derived from 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde for clinical development.

Moreover, the growing interest in green chemistry principles has prompted investigations into more sustainable synthetic routes for 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde. Researchers are exploring catalytic systems that reduce waste and energy consumption while maintaining high yields. For example, transition metal-catalyzed reactions under mild conditions have been successfully applied to construct thiazole derivatives without compromising efficiency. These advancements not only align with environmental concerns but also make the production of 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde more cost-effective and scalable.

The pharmacological potential of 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde is further underscored by its ability to modulate inflammatory responses. Inflammatory pathways are implicated in numerous chronic diseases, making them attractive targets for therapeutic intervention. Preclinical studies have demonstrated that thiazole derivatives can inhibit key pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms. The unique structural features of 2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde, particularly its aldehyde functionality, enable it to engage with biological targets in ways that simpler molecules cannot.

In conclusion,2-Bromo-5-chloro-1,3-thiazole-4-carbaldehyde (CAS No: 2248356-12-7) represents a valuable asset in pharmaceutical research due to its structural versatility and biological relevance. Its role as a synthetic intermediate allows for the creation of novel therapeutics targeting diverse diseases. As our understanding of molecular interactions continues to evolve,2-Bromo-5-chloro -1 ,3 -th i azol e - 4 -carb alde hyde is poised to play an increasingly important role in shaping the future of medicine.